Cas no 2034401-44-8 (5-{4-(trifluoromethyl)phenylmethanesulfonyl}-4H,5H,6H,7H-pyrazolo1,5-apyrazine)

• Product Name: 5-{4-(trifluoromethyl)phenylmethanesulfonyl}-4H,5H,6H,7H-pyrazolo1,5-apyrazine
• CAS No: 2034401-44-8
• MF: C₁₄H₁₄F₃N₃O₂S
• MW: 345.340072154999
• CID: 6034214
• PubChem ID: 121170819
• Update Time: 2025-06-14

5-{4-(trifluoromethyl)phenylmethanesulfonyl}-4H,5H,6H,7H-pyrazolo1,5-apyrazine Chemical and Physical Properties

Names and Identifiers

• 5-{4-(trifluoromethyl)phenylmethanesulfonyl}-4H,5H,6H,7H-pyrazolo1,5-apyrazine
• 5-[[4-(trifluoromethyl)phenyl]methylsulfonyl]-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine
• AKOS032459168
• F6512-0487
• 5-((4-(trifluoromethyl)benzyl)sulfonyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine
• 2034401-44-8
• 5-{[4-(trifluoromethyl)phenyl]methanesulfonyl}-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine

• Inchi： 1S/C14H14F3N3O2S/c15-14(16,17)12-3-1-11(2-4-12)10-23(21,22)19-7-8-20-13(9-19)5-6-18-20/h1-6H,7-10H2
• InChI Key： OEHQHNIPMPFJKC-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(C(F)(F)F)=CC=1)(N1CC2=CC=NN2CC1)(=O)=O

Computed Properties

• Exact Mass: 345.07588236g/mol
• Monoisotopic Mass: 345.07588236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.6Ų

Additional information on 5-{4-(trifluoromethyl)phenylmethanesulfonyl}-4H,5H,6H,7H-pyrazolo1,5-apyrazine

Comprehensive Introduction to 5-{4-(trifluoromethyl)phenylmethanesulfonyl}-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine (CAS No. 2034401-44-8)

The compound 5-{4-(trifluoromethyl)phenylmethanesulfonyl}-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine (CAS No. 2034401-44-8) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyrazolo[1,5-a]pyrazine core and the trifluoromethylphenylmethanesulfonyl moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the growing demand for targeted therapies in oncology and neurology.

In recent years, the scientific community has shown increasing interest in sulfonyl-containing compounds due to their versatility in drug design. The trifluoromethyl group, a hallmark of this molecule, is known to enhance metabolic stability and bioavailability, making it a critical feature in modern medicinal chemistry. This aligns with current trends in AI-driven drug discovery, where computational models prioritize compounds with optimized pharmacokinetic properties. Searches for "trifluoromethyl in drug design" and "sulfonamide derivatives in pharmaceuticals" have surged, reflecting the relevance of this compound's structural motifs.

The pyrazolo[1,5-a]pyrazine scaffold, another key component of this molecule, is a privileged structure in heterocyclic chemistry. Its presence in 2034401-44-8 suggests potential interactions with biological targets such as PDE enzymes or ion channels, topics frequently queried in academic databases. The compound's CAS number (2034401-44-8) is often searched alongside terms like "small molecule therapeutics" and "structure-activity relationship," indicating its role in rational drug design pipelines.

From a synthetic perspective, the introduction of the methanesulfonyl group at the 5-position of the pyrazolo[1,5-a]pyrazine system presents interesting challenges for organic chemists. Recent publications have highlighted innovative methods for C-S bond formation, a reaction type crucial for constructing this molecule. These advancements resonate with the broader push toward green chemistry, as evidenced by search trends for "catalytic sulfonylation" and "solvent-free reactions."

Analytical characterization of 2034401-44-8 typically involves advanced techniques such as LC-MS and NMR spectroscopy, tools frequently discussed in forums about compound purity verification. The trifluoromethyl group's distinctive 19F NMR signal provides a convenient handle for structure confirmation, a feature valued in quality control workflows. This aspect connects to popular queries about "NMR analysis of fluorinated compounds" in research communities.

In formulation development, the lipophilicity imparted by the trifluoromethylphenyl moiety necessitates careful consideration of excipient selection—a topic gaining traction in drug delivery discussions. The compound's potential cLogP value (a frequently searched parameter in ADMET prediction) would influence its formulation strategy, whether for oral administration or alternative routes.

Patent landscapes reveal growing interest in pyrazolo[1,5-a]pyrazine derivatives across therapeutic areas, with particular emphasis on CNS disorders and inflammatory conditions. This context positions 2034401-44-8 within cutting-edge research trajectories, explaining why searches for "heterocyclic compounds in neurology" show consistent growth. The compound's structural complexity also makes it a case study for crystallography techniques, another hot topic in materials science circles.

Environmental fate studies of such compounds are increasingly important, as seen in searches for "biodegradation of fluorinated pharmaceuticals." While 2034401-44-8 is not classified as hazardous, its persistence characteristics would be evaluated during environmental risk assessment—a standard practice in modern pharmaceutical development that aligns with regulatory expectations and sustainability goals.

The commercial availability of 2034401-44-8 through specialty chemical suppliers caters to the needs of medicinal chemistry teams engaged in hit-to-lead optimization. Procurement-related searches often combine the CAS number with terms like "custom synthesis" or "bulk quantities," reflecting diverse research applications. Its status as a research chemical (not for human use) positions it squarely within preclinical investigation frameworks.

Emerging computational approaches, including molecular docking and free energy calculations, enable virtual screening of derivatives based on the 5-{4-(trifluoromethyl)phenylmethanesulfonyl}-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine scaffold. This connects to booming interest in virtual compound libraries and AI-assisted lead generation—topics dominating recent cheminformatics conferences and publications.

In summary, 2034401-44-8 represents a fascinating case study at the intersection of structural complexity, therapeutic potential, and synthetic innovation. Its components align with multiple trending research directions, from fluorine chemistry to heterocyclic drug discovery, ensuring its continued relevance in scientific discourse and industrial applications.